Cas no 162870-69-1 (Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI))

Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI) structure
162870-69-1 structure
Product Name:Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI)
CAS No:162870-69-1
MF:C8H12O3
MW:156.179082870483
CID:110067
Update Time:2024-01-24

Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI)
    • Cyclopentanecarboxylic acid, 2-formyl-, methyl ester, (1S-cis)- (9CI)
    • Inchi: 1S/C8H12O3/c1-11-8(10)7-4-2-3-6(7)5-9/h5-7H,2-4H2,1H3/t6-,7-/m0/s1
    • InChI Key: OWNNQFMHLFDOKY-BQBZGAKWSA-N
    • SMILES: [C@H]1(C(OC)=O)CCC[C@H]1C=O

Computed Properties

  • Exact Mass: 156.07866
  • Monoisotopic Mass: 156.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • Density: 1.175±0.06 g/cm3(Predicted)
  • Boiling Point: 214.9±33.0 °C(Predicted)
  • PSA: 43.37
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